![molecular formula C9H20N2 B148190 [(1-Isopropylpiperidin-4-yl)methyl]amine CAS No. 132740-52-4](/img/structure/B148190.png)
[(1-Isopropylpiperidin-4-yl)methyl]amine
Cat. No. B148190
M. Wt: 156.27 g/mol
InChI Key: IYCMYOWBZQNVBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06710057B2
Procedure details
To a suspension of 10.0 g of LAH in 500 mL of dry THF, at room temperature, was added portionwise 39.7 g of 1-isopropylpiperidine-4-carboxamide and the mixture was refluxed 18 h. The cooled reaction mixture was diluted with 150 mL THF and treated dropwise with 10 mL H2O and 10 mL 5 N NaOH, respectively. The resulting gray mixture was refluxed 18 h, filtered and evaporated. The residue partially dissolved in hexane to give 25.5 g of crude yellow liquid and 6.9 g hexane insoluble starting carboxamide. HPLC purification on silica gel of the 25.5 g liquid, eluting with 20% MeOH-EtOAc gave 1-isopropylpiperidine-4-methylamine (8.5 g, 28%).
[Compound]
Name
carboxamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
28%
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[CH:7]([N:10]1[CH2:15][CH2:14][CH:13]([C:16]([NH2:18])=O)[CH2:12][CH2:11]1)([CH3:9])[CH3:8].O.[OH-].[Na+]>C1COCC1>[CH:7]([N:10]1[CH2:15][CH2:14][CH:13]([CH2:16][NH2:18])[CH2:12][CH2:11]1)([CH3:9])[CH3:8] |f:0.1.2.3.4.5,8.9|
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Inputs
Step One
Step Two
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Name
|
|
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Quantity
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39.7 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N1CCC(CC1)C(=O)N
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Step Three
Step Four
[Compound]
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Name
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carboxamide
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
|
Step Five
|
Name
|
|
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Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the mixture was refluxed 18 h
|
|
Duration
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18 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The cooled reaction mixture
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The resulting gray mixture was refluxed 18 h
|
|
Duration
|
18 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
The residue partially dissolved in hexane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give 25.5 g of crude yellow liquid and 6.9 g hexane insoluble
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
HPLC purification on silica gel of the 25.5 g liquid
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with 20% MeOH-EtOAc
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)N1CCC(CC1)CN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.5 g | |
| YIELD: PERCENTYIELD | 28% | |
| YIELD: CALCULATEDPERCENTYIELD | 23.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
